Cas no 51415-02-2 (Chikusetsusaponin iva)

• Product Name: Chikusetsusaponin iva
• CAS No: 51415-02-2
• Molecular Formula: C₄₂H₆₆O₁₄
• Molecular Weight: 794.9651
• MDL: MFCD22125022
• CID: 368142
• PubChem ID: 13909684

Chikusetsusaponin iva Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b)-28-(b-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl
• Chikusetsusaponin Iva
• Calenduloside F
• chikusetsusaponin-IVa
• ChikusetsusaponinⅣa
• GLUCOPYRANOSIDURONIC ACID
• Silphioside G
• Chikusetsu saponin Iva
• T3FU6ZPR5V
• Chikusetsu saponin a
• AS-77494
• DTXSID10965732
• CHEBI:67977
• 3-O-beta-D-GLUCURONOPYRANOSYL)OLEANOLIC ACID 28-O-beta-D-GLUCOPYRANOSIDE
• CS-3821
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.)-28-(.BETA.-D-GLUCOPYRANOSYLOXY)-28-OXOOLEAN-12-EN-3-YL
• AC-35098
• 3-O-.BETA.-D-GLUCURONOPYRANOSYL)OLEANOLIC ACID 28-O-.BETA.-D-GLUCOPYRANOSIDE
• s9116
• Q27136462
• MOMORDIN IIB
• 51415-02-2
• UNII-T3FU6ZPR5V
• (2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl
• HY-N0818
• SCHEMBL2987898
• AKOS037514679
• OLEANOLIC ACID 3-O-(.BETA.-D-GLUCURONOPYRANOSYL)-28-O-.BETA.-D-GLUCOPYRANOSIDE
• CCG-270487
• CHEMBL1095348
• OLEANOLIC ACID 3-O-(beta-D-GLUCURONOPYRANOSYL)-28-O-beta-D-GLUCOPYRANOSIDE
• Oleanolic acid 3-glucuronide 28-glucoside
• Oleanolic acid 3-O-[beta-D-glucuronopyranosyl]-28-O-bet.-D-glucopyranoside
• Wedelin
• DA-51830
• Chikusetsusaponin IVaChikusetsu saponin iva; Chikusetsu saponin a
• 1ST156861

• MDL： MFCD22125022
• InChIKey： YOSRLTNUOCHBEA-SGVKAIFKSA-N
• Inchi： 1S/C42H66O14/c1-37(2)14-16-42(36(52)56-34-30(48)27(45)26(44)22(19-43)53-34)17-15-40(6)20(21(42)18-37)8-9-24-39(5)12-11-25(38(3,4)23(39)10-13-41(24,40)7)54-35-31(49)28(46)29(47)32(55-35)33(50)51/h8,21-32,34-35,43-49H,9-19H2,1-7H3,(H,50,51)/t21-,22+,23-,24+,25-,26+,27-,28-,29-,30+,31+,32-,34-,35+,39-,40+,41+,42-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4(C(=O)O[C@@]5([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O5)O[H])O[H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]4([H])C3=C([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 794.44500
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 7
• Monoisotopic Mass: 794.445257
• Heavy Atom Count: 56
• Complexity: 1560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 233
• Molecular Weight: 795.0

Experimental Properties

• LogP: 2.40860
• PSA: 232.90000
• Refractive Index: 1.611
• Boiling Point: 873.3°C at 760 mmHg
• Melting Point: 218-220 ºC (methanol , water )
• Flash Point: 255.6°C
• Solubility: Insuluble (8.7E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins